Cas no 621-82-9 (Cinnamic acid)
Cinnamic acid is a naturally occurring organic compound that has been found to exhibit antimicrobial properties and act as an intermediate in the production of various industrial chemicals. Its ability to inhibit the growth of certain microorganisms makes it suitable for use in pharmaceutical applications, food preservation, and cosmetic products.

Cinnamic acid structure
Product name:Cinnamic acid
Cinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- Cinnamic Acid
- Cinnamic Acid,mixture of cis and trans
- 2-Propenoicacid, 3-phenyl-
- 3-Phenylacrylic acid
- trans-Cinnamic acid
- 3-Phenylpropenoic acid
- Phenylacrylic acid
- (E)-Cinnamic acid
- trans-3-Phenylacrylic acid
- Zimtsaeure
- (2E)-3-phenylprop-2-enoic acid
- (E)-3-phenylprop-2-enoic acid
- 3-phenylprop-2-enoic acid
- E-Cinnamic Acid
- trans-beta-Carboxystyrene
- trans-Cinnamate
- (E)-3-Phenyl-2-propenoic acid
- (E)-cinnamate
- Benzeneacrylic acid
- trans-3-Phenyl-2-propenoic acid
- Benzenepropenoic acid
- Cinnamylic acid
- Cinnamic acid, (E)-
- 3-Phenyl-2-propenoic acid
- 2-Pr
- Cinnamic acid
-
- MDL: MFCD00004369
- Inchi: 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
- InChI Key: WBYWAXJHAXSJNI-VOTSOKGWSA-N
- SMILES: O([H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- Exact Mass: 148.05200
- Monoisotopic Mass: 148.052429494 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3
- Surface Charge: 0
- Molecular Weight: 148.16
Experimental Properties
- Color/Form: White monoclinic crystal
- Density: 1.2475
- Melting Point: 133 ºC
- Boiling Point: 265°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.5049 (estimate)
- Solubility: 0.00 M
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 37.30000
- LogP: 1.78440
- FEMA: 2288
- pka: pK (25°) 4.46
- Vapor Pressure: 3.21e-05 mmHg
- Solubility: Not slightly soluble in water, easily soluble in acid, benzene, acetone, glacial acetic acid, soluble in ethanol, methanol and chloroform
Cinnamic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- WGK Germany:1
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- RTECS:GD7850000
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Toxicity:LD50 (g/kg): 3.57 orally in rats; >5.0 dermally in rabbits (Letizia)
- Risk Phrases:R36/37/38
Cinnamic acid Customs Data
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Cinnamic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-246352-0.1g |
3-phenylprop-2-enoic acid |
621-82-9 | 0.1g |
$129.0 | 2023-02-20 | ||
DC Chemicals | DCR-003-20 mg |
Cinnamic acid |
621-82-9 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
Enamine | EN300-246352-0.25g |
3-phenylprop-2-enoic acid |
621-82-9 | 0.25g |
$185.0 | 2023-02-20 | ||
Ambeed | A135758-500g |
Cinnamic acid(only trans) |
621-82-9 | 98% only trans | 500g |
$28.0 | 2025-02-22 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005276-25g |
Cinnamic acid |
621-82-9 | 99%() | 25g |
¥157 | 2024-05-22 | |
TRC | C442030-25g |
Cinnamic Acid |
621-82-9 | 25g |
$368.00 | 2023-05-18 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005276-100g |
Cinnamic acid |
621-82-9 | 99%() | 100g |
¥478 | 2024-05-22 | |
BioAustralis | BIA-C1725-5 mg |
Cinnamic acid |
621-82-9 | >95%byHPLC | 5mg |
$59.00 | 2023-09-16 | |
Chemenu | CM254105-1000g |
Cinnamic acid |
621-82-9 | 95+% | 1000g |
$153 | 2021-06-16 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | HB517-250g |
Cinnamic acid |
621-82-9 | 99% | 250g |
¥178.0 | 2022-06-10 |
Cinnamic acid Related Literature
-
Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
-
Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
-
Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
-
Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
-
Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
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- Solvents and Organic Chemicals Organic Compounds Acids/Esters
621-82-9 (Cinnamic acid) Related Products
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Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:621-82-9)Cinnamic Acid

Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:621-82-9)Cinnamic acid

Purity:99.9%
Quantity:200kg
Price ($):Inquiry